Cas no 1891915-54-0 ((2,3,5,6-tetrafluorophenyl)methanesulfonyl chloride)

• Product Name: (2,3,5,6-tetrafluorophenyl)methanesulfonyl chloride
• CAS No: 1891915-54-0
• MF: C₇H₃ClF₄O₂S
• MW: 262.609133958817
• CID: 5841616
• PubChem ID: 117411283
• Update Time: 2025-06-07

(2,3,5,6-tetrafluorophenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2,3,5,6-tetrafluorophenyl)methanesulfonyl chloride
• EN300-1991166
• 1891915-54-0

• Inchi： 1S/C7H3ClF4O2S/c8-15(13,14)2-3-6(11)4(9)1-5(10)7(3)12/h1H,2H2
• InChI Key： NTWHYGNNFRIMDN-UHFFFAOYSA-N
• SMILES： ClS(CC1C(=C(C=C(C=1F)F)F)F)(=O)=O

Computed Properties

• Exact Mass: 261.9478409g/mol
• Monoisotopic Mass: 261.9478409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.5Ų

Additional information on (2,3,5,6-tetrafluorophenyl)methanesulfonyl chloride

Introduction to (2,3,5,6-Tetrafluorophenyl)methanesulfonyl Chloride (CAS No. 1891915-54-0)

(2,3,5,6-Tetrafluorophenyl)methanesulfonyl chloride (CAS No. 1891915-54-0) is a versatile and highly reactive compound that has gained significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique fluorinated aromatic structure and its strong electrophilic nature, making it an essential reagent in various chemical transformations.

The tetrafluorophenyl group in (2,3,5,6-tetrafluorophenyl)methanesulfonyl chloride imparts exceptional stability and reactivity to the molecule. The presence of four fluorine atoms on the phenyl ring significantly enhances the electron-withdrawing effect, which in turn increases the electrophilicity of the sulfonyl chloride group. This property makes the compound highly useful in nucleophilic substitution reactions and other synthetic transformations.

Recent advancements in synthetic chemistry have highlighted the importance of (2,3,5,6-tetrafluorophenyl)methanesulfonyl chloride in the development of novel pharmaceuticals. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated the use of this compound in the synthesis of potent inhibitors for various enzymes involved in disease pathways. The high reactivity and selectivity of (2,3,5,6-tetrafluorophenyl)methanesulfonyl chloride allowed researchers to achieve high yields and purity in their target compounds.

In addition to its applications in pharmaceutical research, (2,3,5,6-tetrafluorophenyl)methanesulfonyl chloride has also found utility in materials science. The unique electronic properties of fluorinated compounds make them ideal for use in the development of advanced materials with enhanced performance characteristics. For example, a recent study published in *Advanced Materials* explored the use of this compound in the synthesis of fluorinated polymers with improved thermal stability and mechanical strength.

The safety and handling of (2,3,5,6-tetrafluorophenyl)methanesulfonyl chloride are critical considerations for researchers working with this compound. As a highly reactive electrophile, it can pose hazards if not handled properly. It is important to follow strict safety protocols and use appropriate personal protective equipment (PPE) when working with this compound. Additionally, storage conditions should be carefully controlled to prevent degradation or unwanted reactions.

In conclusion, (2,3,5,6-tetrafluorophenyl)methanesulfonyl chloride (CAS No. 1891915-54-0) is a valuable reagent with a wide range of applications in organic synthesis and pharmaceutical research. Its unique chemical properties make it an indispensable tool for researchers aiming to develop novel compounds with enhanced functionalities. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.